5-Fluorouracil N-beta-D-Glucuronide Methyl Ester, 2,3,4-Triacetate
5-Fluorouracil N-beta-D-Glucuronide Methyl Ester, 2,3,4-Triacetate
Brand Name:
Vulcanchem
CAS No.:
77476-81-4
VCID:
VC21189299
InChI:
InChI=1S/C17H19FN2O11/c1-6(21)28-10-11(29-7(2)22)13(16(25)27-4)31-15(12(10)30-8(3)23)20-5-9(18)14(24)19-17(20)26/h5,10-13,15H,1-4H3,(H,19,24,26)/t10-,11-,12+,13-,15+/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)N2C=C(C(=O)NC2=O)F)C(=O)OC)OC(=O)C
Molecular Formula:
C17H19FN2O11
Molecular Weight:
446.3 g/mol
5-Fluorouracil N-beta-D-Glucuronide Methyl Ester, 2,3,4-Triacetate
CAS No.: 77476-81-4
Cat. No.: VC21189299
Molecular Formula: C17H19FN2O11
Molecular Weight: 446.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 77476-81-4 |
|---|---|
| Molecular Formula | C17H19FN2O11 |
| Molecular Weight | 446.3 g/mol |
| IUPAC Name | methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxane-2-carboxylate |
| Standard InChI | InChI=1S/C17H19FN2O11/c1-6(21)28-10-11(29-7(2)22)13(16(25)27-4)31-15(12(10)30-8(3)23)20-5-9(18)14(24)19-17(20)26/h5,10-13,15H,1-4H3,(H,19,24,26)/t10-,11-,12+,13-,15+/m0/s1 |
| Standard InChI Key | GFRZEVCMPAIXDT-DKBOKBLXSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@@H]([C@H](O[C@H]([C@@H]1OC(=O)C)N2C=C(C(=O)NC2=O)F)C(=O)OC)OC(=O)C |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)N2C=C(C(=O)NC2=O)F)C(=O)OC)OC(=O)C |
| Canonical SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)N2C=C(C(=O)NC2=O)F)C(=O)OC)OC(=O)C |
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